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Compound of Interest

Compound Name: 5-Nonyn-3-ol

Cat. No.: B1204370

Cross-Validation of 5-Nonyn-3-ol: A Comparative
Guide

For researchers, scientists, and professionals in drug development, the accurate
characterization of chemical compounds is paramount. This guide provides a comparative
analysis of 5-Nonyn-3-ol, cross-validating its available data with literature values of related
compounds. Due to a lack of extensive published experimental data for 5-Nonyn-3-ol, this
guide utilizes computed data from reputable databases and compares it against experimentally
determined values for isomeric and structurally similar acetylenic alcohols.

Data Presentation: A Comparative Analysis

The physical and chemical properties of 5-Nonyn-3-ol and its related compounds are
summarized in the table below. It is important to note that the data for 5-Nonyn-3-ol are
primarily computed, highlighting a gap in the current scientific literature.
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3-Methyl-1-
Property 5-Nonyn-3-ol 1-Nonyn-3-ol 3-Nonyn-1-ol
nonyn-3-ol
Molecular
CoH160[1][2] CoH160[3] CoH160[4] C10H180][5]
Formula

Molecular Weight  140.22 g/mol [1] 140.22 g/mol [3] 140.22 g/mol [4] 154.25 g/mol [5]

CAS Number 53723-19-6[1][2]  7383-20-2[3] 31333-13-8[4] 5430-01-3[5]
- _ _ 195 °C @ 760 _ 87-88 °C @ 15
Boiling Point Not available Not available
mmHg[6] mmHg
Density Not available Not available Not available Not available
Refractive Index Not available Not available Not available Not available
Secondary Secondary ) )
Structure Primary Alcohol Tertiary Alcohol
Alcohol[1] Alcohol

Experimental Protocols

Detailed methodologies for the characterization of acetylenic alcohols like 5-Nonyn-3-ol are
crucial for reproducible research. Below are standard experimental protocols for determining
key physical properties and confirming the functional group.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is a key physical property used for its identification and purity
assessment. The Thiele tube method is a common and efficient technique for this purpose.[7]

o Sample Preparation: A small sample of the liquid (a few milliliters) is placed in a small test
tube. A capillary tube, sealed at one end, is then placed inverted (open end down) into the
test tube containing the sample.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil), making sure the sample is fully immersed.
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e Heating: The side arm of the Thiele tube is gently heated. This design allows for uniform
heating of the oil bath through convection currents.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
inverted capillary tube. Heating is then discontinued.

e Boiling Point Determination: The temperature at which the bubbling stops and the liquid
begins to enter the capillary tube is recorded as the boiling point.

Characterization of the Hydroxyl Group (Lucas Test)

The Lucas test is used to differentiate between primary, secondary, and tertiary alcohols based
on the rate of reaction with the Lucas reagent (concentrated HCI and ZnCl2).

e Procedure: A small amount of the alcohol is added to the Lucas reagent in a test tube.
e Observation:

o Tertiary alcohols react almost instantly, forming an insoluble alkyl chloride, which appears
as a cloudy solution or a separate layer.

o Secondary alcohols react more slowly, typically within 5-10 minutes, often requiring gentle
warming.

o Primary alcohols do not react significantly at room temperature.

As a secondary alcohol, 5-Nonyn-3-ol would be expected to show a positive test within several
minutes.[1]

Spectroscopic Analysis

For detailed structural elucidation and confirmation, the following spectroscopic methods are
indispensable:

¢ Infrared (IR) Spectroscopy: To confirm the presence of the hydroxyl (-OH) group (a broad
peak around 3300 cm~1) and the alkyne (C=C) bond (a sharp, weak peak around 2100-2260
cm™1).
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» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To determine the carbon-
hydrogen framework of the molecule, confirming the positions of the hydroxyl group and the

triple bond.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound, further confirming its structure.

Spectra for 5-Nonyn-3-ol are available on public databases such as SpectraBase for cross-

referencing.[8]

Visualization of the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of experimental
data for a compound like 5-Nonyn-3-ol with existing literature.
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Caption: Workflow for cross-validating experimental data with literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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